Methyl 1-(6-hydroxy-2-naphthoyl)piperidine-4-carboxylate

• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol
• IUPAC Name: methyl 1-(6-hydroxynaphthalene-2-carbonyl)piperidine-4-carboxylate
• InChI: InChI=1S/C18H19NO4/c1-23-18(22)12-6-8-19(9-7-12)17(21)15-3-2-14-11-16(20)5-4-13(14)10-15/h2-5,10-12,20H,6-9H2,1H3
• InChI Key: IHTNFAHZAHESSS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C(=O)C2=CC3=C(C=C2)C=C(C=C3)O

Description

Methyl 1-(6-hydroxy-2-naphthoyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C18H19NO4 and its molecular weight is 313.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 1-(6-acetoxy-2-naphthoyl)piperidine-4-carboxylate (1 g, 2.814 mmol, 1.0 eq), K2CO3 (1.94 g, 14.07 mmol, 5.0 eq) in MeOH (20 mL) was stirred at room temperature for 2 h. The reaction was filtered. The filtrate was concentrated and the residue was purified by prep-HPLC (MeOH: 0.05% TFA/H2O=0-95%) to afford methyl 1-(6-hydroxy-2-naphthoyl)piperidine-4-carboxylate as a white solid (350 mg, yield: 40%). ESI-MS: 314.0 (M+H)+. 1HNMR (400 MHz, DMSO-d6) δ: 9.94 (s, 1H), 7.86-7.84 (m, 2H), 7.73 (d, 1H), 7.38 (d, 1H), 7.16-7.12 (m, 2H), 3.63 (s, 3H), 3.16-2.97 (m, 2H), 2.69-2.63 (m, 3H), 1.96-1.79 (m, 2H), 1.61-1.51 (m, 2H).